![molecular formula C26H22N2O5S B3005987 N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide CAS No. 326017-72-5](/img/structure/B3005987.png)
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide
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Description
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C26H22N2O5S and its molecular weight is 474.53. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A series of benzamide derivatives, including compounds structurally related to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide, were synthesized and evaluated for their anticancer properties. These compounds demonstrated moderate to excellent activity against various cancer cell lines, such as breast, lung, colon, and ovarian cancer. Some derivatives even exhibited higher activity than the reference drug etoposide, indicating their potential as anticancer agents (Ravinaik et al., 2021).
Antimicrobial Properties
Compounds structurally related to this compound were synthesized and tested for their antimicrobial activity. These studies revealed that certain derivatives were highly effective against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in the benzoyl group of these compounds was noted to enhance their antimicrobial activity (Desai et al., 2013).
Antioxidant Properties
Several thiazole derivatives, structurally similar to this compound, were synthesized and assessed for their in vitro antioxidant properties. These compounds exhibited potent antioxidant activity, suggesting their potential in combatting oxidative stress-related diseases (Jaishree et al., 2012).
Molecular Interactions and Structural Analysis
The structural features and molecular interactions of benzamide derivatives, including those similar to this compound, have been studied extensively. These studies highlight the importance of C-H···π interactions in the molecular packing of these compounds, offering insights into their potential functional applications in various fields (Saeed & Simpson, 2012).
Improving Antioxidant Activities
The impact of benzothiazole derivatives on the antioxidant activities of mice on a high-fat diet was evaluated. The derivatives, including compounds structurally related to this compound, showed significant improvement in the antioxidating activities of these mice, suggesting their potential as therapeutic agents to enhance antioxidant defense mechanisms (Erbin, 2013).
Properties
IUPAC Name |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O5S/c1-31-19-14-18(15-20(32-2)23(19)33-3)25(30)28-26-27-21(16-10-6-4-7-11-16)24(34-26)22(29)17-12-8-5-9-13-17/h4-15H,1-3H3,(H,27,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGVDWHXYYHKELF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.